BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 5-
Bromo-2-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-nitrophenol

Cat. No.: B022722

Essential Safety and Handling Guide for 5-
Bromo-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-2-
nitrophenol. Adherence to these protocols is essential for ensuring laboratory safety and
proper environmental stewardship.

Hazard Identification and Classification

5-Bromo-2-nitrophenol is classified with the following hazards:
o Skin Irritation (Category 2): Causes skin irritation.[1]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1]

Signal Word: Warning

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/ eye protection/ face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P319: Get medical help if you feel unwell.[1]

P332 + P317: If skin irritation occurs: Get medical help.[1]

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]
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Quantitative Data Summary

Property Value
Molecular Formula C6H4BrNO3[1][3]
Molecular Weight 218.00 g/mol [1][3]
Light orange to Yellow to Green powder to
Appearance
crystal
Melting Point 42.0t0 46.0 °C
Purity >98.0%

Room Temperature (Recommended in a cool

Storage Temperature
and dark place, <15°C)

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 5-Bromo-2-nitrophenol.
The following PPE is mandatory:

Protection Type Specification Rationale

Tightly fitting safety goggles )
) o i ] Protects against splashes and
Eye/Face Protection with side-shields conforming to

dust particles.[4]
EN 166 (EU) or NIOSH (US).

Chemical-impermeable gloves
) ] (e.g., nitrile rubber), inspected Prevents skin contact and
Skin Protection ]
before use. A long-sleeved absorption.[4]

laboratory coat.

Use in a well-ventilated area. If
dust is generated or ventilation o ) ]
' _ o Minimizes inhalation of dust or
Respiratory Protection is inadequate, use a
NIOSH/MSHA-approved

respirator.

vapors.[4]
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Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

[¢]

Ensure a safety shower and eyewash station are readily accessible.

Work within a certified chemical fume hood.

o

o

Gather all necessary PPE and inspect for integrity.

[¢]

Have appropriate spill cleanup materials readily available.

» Handling:

o

Avoid generating dust when handling the solid material.

o

Weigh and transfer the compound within the chemical fume hood.

[¢]

If creating a solution, add the solid to the solvent slowly to prevent splashing.

[¢]

Keep the container tightly closed when not in use.

e Post-Handling:

o

Decontaminate all work surfaces and equipment that came into contact with the
compound.

o

Carefully remove and dispose of contaminated PPE as hazardous waste.

[¢]

Wash hands thoroughly with soap and water after handling.

[¢]

Do not eat, drink, or smoke in the handling area.[4]

Spill Management:

In the event of a spill, prompt and safe cleanup is crucial to prevent contamination and
exposure.
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» Evacuate: Evacuate unnecessary personnel from the area.[5]
e Ventilate: Ensure the spillage area is well-ventilated.[5]

o Containment: Use a clean shovel to place the material in a dry, covered container without
creating dust.[5]

o Cleanup: Mechanically recover the product.[5] Clean the affected area thoroughly.

» Disposal: Dispose of the collected material and any contaminated cleaning supplies as
hazardous waste.

Disposal Plan:

Proper disposal of 5-Bromo-2-nitrophenol and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of 5-Bromo-2-nitrophenol and any contaminated materials in a
designated, labeled hazardous waste container. The container must be kept closed and
stored in a cool, dry, well-ventilated area away from incompatible materials.

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a sealed bag and disposed of as hazardous waste.[4]

o Consult EHS: Follow your institution's specific guidelines for hazardous waste disposal.
Contact your Environmental Health and Safety (EHS) department for pickup and disposal
procedures.

Experimental Workflow Visualization

The following diagram outlines the standard workflow for the safe handling of 5-Bromo-2-
nitrophenol, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 5-Bromo-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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